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Compound of Interest

Compound Name: Boc-7-methyl-DL-tryptophan

Cat. No.: B1390404 Get Quote

An In-depth Technical Guide to Boc-7-methyl-DL-tryptophan (CAS: 1219333-83-1) for

Advanced Research and Drug Development

Introduction
In the landscape of modern medicinal chemistry and peptide synthesis, the use of non-

canonical amino acids (ncAAs) is a cornerstone for developing novel therapeutics with

enhanced properties. Among these, tryptophan derivatives are of significant interest due to the

unique steric and electronic properties of the indole side chain. This guide focuses on Boc-7-
methyl-DL-tryptophan, a key building block for introducing a methylated indole moiety into

peptides and other complex molecules. The 7-methyl modification can profoundly influence a

molecule's hydrophobicity, conformational preferences, and metabolic stability, making it a

valuable tool for drug discovery professionals.

The tert-butyloxycarbonyl (Boc) protecting group is essential for the stepwise construction of

peptides, preventing the highly reactive α-amino group from engaging in unwanted side

reactions during coupling steps.[1] Its stability under a wide range of conditions and its facile

removal under mild acidic conditions have cemented its role as a workhorse protecting group in

organic synthesis.[1][2] This document serves as a technical resource for researchers and

scientists, providing detailed insights into the properties, synthesis, and applications of Boc-7-
methyl-DL-tryptophan.

Physicochemical Properties and Identification
Accurate identification and understanding of the physicochemical properties of a reagent are

fundamental to its successful application in any experimental workflow. Boc-7-methyl-DL-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1390404?utm_src=pdf-interest
https://www.benchchem.com/product/b1390404?utm_src=pdf-body
https://www.benchchem.com/product/b1390404?utm_src=pdf-body
https://www.benchchem.com/product/b1390404?utm_src=pdf-body
https://pdf.benchchem.com/15360/An_In_depth_Technical_Guide_to_the_N_Boc_Protection_of_Tryptophan.pdf
https://pdf.benchchem.com/15360/An_In_depth_Technical_Guide_to_the_N_Boc_Protection_of_Tryptophan.pdf
https://patents.google.com/patent/US5300651A/en
https://www.benchchem.com/product/b1390404?utm_src=pdf-body
https://www.benchchem.com/product/b1390404?utm_src=pdf-body
https://www.benchchem.com/product/b1390404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tryptophan is a derivative of the essential amino acid tryptophan, featuring a methyl group at

the 7-position of the indole ring and a Boc protecting group on the α-amino nitrogen.[3]

Property Data Reference(s)

CAS Number 1219333-83-1 [4][5]

Molecular Formula C₁₇H₂₂N₂O₄ [3][6]

Molecular Weight 318.38 g/mol [6]

IUPAC Name

2-(tert-

butoxycarbonylamino)-3-(7-

methyl-1H-indol-3-yl)propanoic

acid

-

Appearance White to off-white powder [7]

Purity Typically ≥95% [8]

Storage Conditions
Store at -20°C for long-term

stability
[8]

Synthesis and Purification
The synthesis of Boc-7-methyl-DL-tryptophan is typically achieved through the N-protection

of the parent amino acid, 7-methyl-DL-tryptophan. The precursor, 7-methyl-DL-tryptophan, is

itself a valuable amino acid derivative known to be a key precursor in the biosynthesis of some

non-ribosomal peptide antibiotics.[9][10] The direct, regioselective C7-methylation of a

protected tryptophan is challenging due to the multiple reactive sites on the indole ring, making

the use of 7-methylindole as a starting material a more common strategy in broader synthetic

approaches.[11][12]

The most common and robust method for installing the Boc group is the reaction of the amino

acid with di-tert-butyl dicarbonate (Boc₂O) under basic conditions.[1]

Synthetic Workflow Diagram
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Step 1: N-Boc Protection

Step 2: Workup & Purification

7-methyl-DL-tryptophan

Nucleophilic Acyl Substitution
(Formation of Carbamate)

Dissolution & Basification

Di-tert-butyl dicarbonate (Boc₂O)
1M Sodium Hydroxide (NaOH)

Dioxane/Water

Acidification (aq. HCl)
Extraction (Ethyl Acetate)

Reaction Completion

Flash Column Chromatography

Boc-7-methyl-DL-tryptophan
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Solid Support Resin
(e.g., Merrifield)

Deprotection:
Remove Fmoc/Boc from N-terminus

Wash

Coupling:
Add Boc-7-Me-DL-Trp

+ Activating Agents (e.g., DCC)

Wash

Repeat Cycle for
Next Amino Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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